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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde diacetate

Cat. No.: B119578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of Nitrofurazone from 5-nitro-2-furaldehyde diacetate. Nitrofurazone is a topical antibacterial

agent belonging to the nitrofuran class of drugs, effective against a wide range of gram-positive

and gram-negative bacteria.[1] The synthesis outlined here proceeds via the reaction of 5-
nitro-2-furaldehyde diacetate with semicarbazide hydrochloride.

Chemical Reaction Pathway
The synthesis of nitrofurazone from 5-nitro-2-furaldehyde diacetate involves the acid-

catalyzed hydrolysis of the diacetate to 5-nitro-2-furaldehyde, which then undergoes

condensation with semicarbazide to form the semicarbazone, nitrofurazone.
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Start

Mix 5-nitro-2-furaldehyde diacetate
and Semicarbazide HCl in solvent

Add acid catalyst
(e.g., H2SO4 or HCl)

Heat the reaction mixture
(Reflux or specific temperature)

Cool the mixture to allow
Nitrofurazone to precipitate

Filter the precipitate

Wash the solid with
appropriate solvents (e.g., water, ethanol)

Dry the final product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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